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Introduction
Chromium (Cr) and nickel (Ni) are heavy metals that can be released into the environment from

various industrial activities and natural sources.[1][2] Their accumulation in environmental

matrices such as water, soil, and air poses a significant threat to ecological and human health.

[1][2] Both elements are known to be toxic and carcinogenic, primarily through mechanisms

involving oxidative stress, DNA damage, and epigenetic alterations.[1][3][4][5][6][7] Therefore,

accurate and sensitive monitoring of chromium and nickel levels in the environment is crucial

for assessing exposure risks and ensuring regulatory compliance.[8]

This application note provides detailed protocols for the analysis of chromium and nickel in

water, soil, and air samples using Atomic Absorption Spectrometry (AAS) and Inductively

Coupled Plasma-Mass Spectrometry (ICP-MS). These techniques are widely recognized for

their high sensitivity and accuracy in trace metal analysis.[4][9]
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Atomic Absorption Spectrometry (AAS): AAS is a robust and cost-effective technique for the

determination of specific elements in a sample.[9] It measures the absorption of light by free

atoms in the gaseous state. The concentration of the analyte is determined by the amount of

light absorbed at a specific wavelength.[9]

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): ICP-MS is a highly sensitive multi-

element analytical technique capable of detecting metals at ultra-trace levels, often in the parts-

per-trillion (ppt) range.[3][4] The sample is introduced into an argon plasma, which ionizes the

atoms. These ions are then passed through a mass spectrometer, which separates them based

on their mass-to-charge ratio for quantification.[3][4]

Experimental Protocols
Water Sample Analysis
1.1. Sample Collection and Preservation:

Collect water samples in clean, acid-washed polyethylene or glass bottles.

For dissolved metals analysis, filter the sample through a 0.45 µm membrane filter

immediately after collection.[10]

Preserve the samples by adding nitric acid (HNO₃) to a pH < 2 to prevent precipitation of

metals.

1.2. Sample Preparation (Acid Digestion):

Transfer a known volume (e.g., 50 mL) of the preserved water sample to a digestion vessel.

Add a small volume of concentrated nitric acid (e.g., 2-5 mL).

Heat the sample on a hot plate or in a microwave digestion system until the volume is

reduced, ensuring the sample does not boil.

Allow the sample to cool and then dilute to a final volume with deionized water.

1.3. Instrumental Analysis:
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AAS: Aspirate the prepared sample into the AAS instrument. Measure the absorbance at the

respective wavelengths for chromium (357.9 nm) and nickel (232.0 nm).

ICP-MS: Introduce the prepared sample into the ICP-MS system. Monitor the specific

isotopes for chromium (e.g., ⁵²Cr, ⁵³Cr) and nickel (e.g., ⁵⁸Ni, ⁶⁰Ni) for quantification.[3]

Soil and Sediment Sample Analysis
2.1. Sample Collection and Preparation:

Collect soil or sediment samples using a clean stainless steel or plastic corer.

Air-dry the samples and then sieve them through a 2 mm mesh to remove large debris.

Homogenize the sieved sample before taking a subsample for analysis.

2.2. Sample Digestion (Acid Extraction):

Weigh approximately 1-2 g of the dried, homogenized soil sample into a digestion vessel.

Add a mixture of concentrated nitric acid (HNO₃) and hydrochloric acid (HCl) (aqua regia).

Heat the mixture on a hot plate or in a microwave digestion system according to established

methods (e.g., EPA Method 3050B).

After digestion, allow the sample to cool, filter to remove any remaining particulate matter,

and dilute to a known volume with deionized water.

2.3. Instrumental Analysis:

AAS and ICP-MS: Analyze the diluted digestate using the same procedures as described for

water samples.

Air Sample Analysis
3.1. Sample Collection:

Collect airborne particulate matter on a suitable filter medium, such as a mixed-cellulose

ester (MCE) or polyvinyl chloride (PVC) filter, using a personal or area sampling pump.[11]
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[12]

The sampling flow rate and duration should be recorded to calculate the total air volume

sampled.[13][14]

3.2. Sample Preparation (Filter Extraction):

Carefully remove the filter from the cassette using forceps and place it in a clean digestion

vessel.[11]

Add an appropriate extraction solution. For total chromium and nickel, an acidic digestion

with nitric acid is common.[13][15] For hexavalent chromium, an alkaline extraction solution

(e.g., 10% sodium carbonate and 2% sodium bicarbonate) is used to prevent reduction of

Cr(VI).[12][16]

Extract the metals from the filter using ultrasonication, heating, or microwave-assisted

extraction.[15]

After extraction, filter the solution to remove any filter debris and dilute to a final volume.

3.3. Instrumental Analysis:

AAS and ICP-MS: Analyze the prepared filter extract as described for water and soil

samples. For specific analysis of hexavalent chromium, ion chromatography coupled with a

post-column reactor and UV-Vis detector (as per EPA Method 218.6) is often employed.[10]

Data Presentation
The quantitative data for chromium and nickel concentrations in the various environmental

samples should be summarized in clear and structured tables for easy comparison.

Table 1: Chromium and Nickel Concentrations in Water Samples (µg/L)
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Sample ID Matrix
Chromium (Cr)
Concentration
(µg/L)

Nickel (Ni)
Concentration
(µg/L)

Analytical
Method

WW-01 Wastewater 15.2 25.8 ICP-MS

GW-01 Groundwater 2.1 5.3 ICP-MS

DW-01 Drinking Water < 1.0 1.5 AAS

Table 2: Chromium and Nickel Concentrations in Soil Samples (mg/kg)

Sample ID Matrix
Chromium (Cr)
Concentration
(mg/kg)

Nickel (Ni)
Concentration
(mg/kg)

Analytical
Method

IS-01 Industrial Soil 125.6 88.2 ICP-MS

AS-01 Agricultural Soil 35.1 22.7 AAS

RS-01 River Sediment 78.9 45.1 ICP-MS

Table 3: Chromium and Nickel Concentrations in Air Samples (µg/m³)

Sample ID Location
Chromium (Cr)
Concentration
(µg/m³)

Nickel (Ni)
Concentration
(µg/m³)

Analytical
Method

IA-01 Industrial Area 0.52 0.21 ICP-MS

UA-01 Urban Area 0.08 0.05 ICP-MS

RA-01 Rural Area < 0.01 < 0.01 AAS
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Caption: Experimental workflow for the analysis of chromium and nickel in environmental

samples.
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Caption: Simplified signaling pathway for chromium and nickel induced toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14356596/docs#application-note-protocol-analysis-
of-chromium-and-nickel-in-environmental-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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